3-Bromo-4-[(oxolan-3-yl)amino]benzoic acid

• IUPAC Name: 3-bromo-4-(oxolan-3-ylamino)benzoic acid
• InChI: InChI=1S/C11H12BrNO3/c12-9-5-7(11(14)15)1-2-10(9)13-8-3-4-16-6-8/h1-2,5,8,13H,3-4,6H2,(H,14,15)
• InChI Key: TXAQJPKYHHQTNL-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1NC2=C(C=C(C=C2)C(=O)O)Br
• Molecular Formula: C11H12BrNO3
• Molecular Weight: 286.12 g/mol

Description

3-Bromo-4-[(oxolan-3-yl)amino]benzoic acid is a chemical compound with a molecular formula of C11H12BrNO3. It has a benzene ring, a carboxylic acid group, an amino group attached to an oxolan ring.

Synthesis Analysis

The synthesis of similar compounds involves reactions at the benzylic position. For instance, N-bromosuccinimide (NBS) can be used in a free radical reaction where the NBS loses the N-bromo atom, leaving behind a succinimidyl radical (S·). This radical then removes a hydrogen to form succinimide (SH).

Molecular Structure Analysis

The molecular structure of this compound includes a benzene ring, a carboxylic acid group, and an amino group attached to an oxolan ring. The molecular weight is 286.12.

Scientific Research Applications

Enantioselective Synthesis

• The compound has been explored in the enantioselective synthesis of 3-aminopropanoic acid derivatives, which are important in the production of β-analogues of aromatic amino acids. This involves electrophilic attack processes for introducing protected aminomethyl groups in a single step (Arvanitis et al., 1998).

Synthesis of Plant Growth Regulators

• Research includes the synthesis of 2-(5-phenylthiazol-4-yl)benzoic acid derivatives for potential use as plant growth regulators (Teitei, 1980).

Photodynamic Therapy for Cancer Treatment

• A study on zinc phthalocyanine substituted with benzenesulfonamide derivative groups containing Schiff base demonstrates its potential in photodynamic therapy for cancer treatment due to its high singlet oxygen quantum yield (Pişkin et al., 2020).

Antiviral and Cytotoxic Activities

• Compounds synthesized from similar structural components have been evaluated for their antiviral activity against viruses like HIV and HSV, showing distinct activities (Selvam et al., 2010).

Thiocyanate Transfer Reagents

• The compound's derivatives have been used in the transfer of thiocyanate groups to alkyl or benzylic bromide, important in organic synthesis (Palsuledesai et al., 2009).

Biological Activity Studies

• Studies on cadmium(II) complexes derived from similar azo ligands have been conducted to evaluate their antifungal and antibacterial activities (Jaber et al., 2021).

Microbial Biosynthesis

• The compound has been utilized in microbial biosynthesis, like in the production of 3-amino-benzoic acid from glucose using engineered E. coli co-culture systems (Zhang & Stephanopoulos, 2016).

Novel Fluorescence Probes

• Research into the development of novel fluorescence probes for detecting reactive oxygen species has also incorporated structurally related benzoic acids (Setsukinai et al., 2003).